2,4,6-trimethyl-N-[4-(2,4,6-trimethylphenyl)sulfonyliminocyclohexa-2,5-dien-1-ylidene]benzenesulfonamide
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Description
2,4,6-trimethyl-N-[4-(2,4,6-trimethylphenyl)sulfonyliminocyclohexa-2,5-dien-1-ylidene]benzenesulfonamide is a useful research compound. Its molecular formula is C24H26N2O4S2 and its molecular weight is 470.6. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Bioactivity Studies
A series of benzenesulfonamides were synthesized and evaluated for their cytotoxicity, tumor-specificity, and potential as carbonic anhydrase inhibitors. Some derivatives showed interesting cytotoxic activities, which could be crucial for anti-tumor activity studies, while others strongly inhibited human cytosolic isoforms of carbonic anhydrase, indicating potential applications in cancer research and treatment (Gul et al., 2016).
Copper(II) Complexes with Sulfonamides
Copper(II) complexes with sulfonamides derived from 2-picolylamine were synthesized, yielding coordination compounds with potential chemical nuclease activity. These complexes, characterized by spectroscopic methods, act as chemical nucleases in the presence of ascorbate/H2O2, suggesting applications in DNA research and potential therapeutic uses (Macías et al., 2006).
Anticancer and Antimicrobial Applications
Novel sulfonamide derivatives were synthesized and characterized for their in vitro biological screening, including antimicrobial and anticancer activities. These compounds exhibited significant antimicrobial activity against various pathogens and showed promising anticancer activities in preliminary screenings, suggesting their potential in developing new therapeutic agents (Ghorab et al., 2017).
Chemical Synthesis and Catalysis
Sulfonamide compounds were utilized as catalysts for in situ generation of ruthenium catalysts in the transfer hydrogenation of acetophenone derivatives. This research demonstrates the utility of sulfonamides in catalysis and synthetic chemistry, indicating potential applications in developing new synthetic methodologies and catalytic processes (Dayan et al., 2014).
Properties
IUPAC Name |
2,4,6-trimethyl-N-[4-(2,4,6-trimethylphenyl)sulfonyliminocyclohexa-2,5-dien-1-ylidene]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H26N2O4S2/c1-15-11-17(3)23(18(4)12-15)31(27,28)25-21-7-9-22(10-8-21)26-32(29,30)24-19(5)13-16(2)14-20(24)6/h7-14H,1-6H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UWWVBEPEKLYQGL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)S(=O)(=O)N=C2C=CC(=NS(=O)(=O)C3=C(C=C(C=C3C)C)C)C=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H26N2O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
470.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.